Cas no 124878-04-2 (Butanoic acid,2,3-dihydroxy-2-methyl-,3-chloro-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-9-ylester (9CI))

• Product Name: Butanoic acid,2,3-dihydroxy-2-methyl-,3-chloro-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-9-ylester (9CI)
• CAS No: 124878-04-2
• MF: C₂₀H₂₇ClO₇
• MW: 414.877186059952
• CID: 184819
• Update Time: 2024-03-01

Butanoic acid,2,3-dihydroxy-2-methyl-,3-chloro-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-9-ylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,3-dihydroxy-2-methyl-,3-chloro-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-9-ylester (9CI)
• Lacinolide B
• Oxireno[5,6]cyclodeca[1,2-b]furan,butanoic acid deriv.

• Inchi： 1S/C20H27ClO7/c1-9-6-13-16(10(2)17(23)26-13)14(27-18(24)20(5,25)11(3)22)8-19(4)15(28-19)7-12(9)21/h6,11-16,22,25H,2,7-8H2,1,3-5H3/b9-6+
• InChI Key： WEVOOBRFSCEKNH-RMKNXTFCSA-N
• SMILES： C(OC1C2C(=C)C(=O)OC2C=C(C)C(Cl)CC2OC2(C)C1)(=O)C(O)(C)C(O)C |c:11|

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• XLogP3: 0.785

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 605.9±55.0 °C(Predicted)
• PSA: 52.54
• pka: 12.63±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones